Cas no 50961-68-7 (L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol)

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol structure
50961-68-7 structure
Product Name:L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
CAS No:50961-68-7
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD00238534
CID:934533
PubChem ID:929249
Update Time:2025-04-19

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • d-base
    • (1R,2R)-(-)-2-amino-1-(4-aminophenyl)-1,3-propanediol
    • (1R,2R)-2-Amino-1-(4-amino-phenyl)-propan-1,3-diol
    • (1R,2R)-2-amino-1-(4-amino-phenyl)-propane-1,3-diol
    • (1R:2R)-2-Amino-1-(4-amino-phenyl)-propandiol-(1.3)
    • (1S,2S)-(+)-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL
    • Dg-threo-2-Amino-1-(4-amino-phenyl)-propandiol-(1.3)
    • L-(+)-THREO-2-AMINO-1-(4-AMINOPHENYL)-1,3-PROPANEDIOL
    • L-(+)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL
    • (1S,2S)-2-amino-1-(4-aminophenyl)propane-1,3-diol
    • BBL033697
    • STK801946
    • VS-12225
    • HOSHJSFGXZIFCZ-IUCAKERBSA-N
    • DTXSID801233882
    • CS-0157507
    • MFCD00238534
    • AKOS005622602
    • AMY7664
    • AC-30736
    • D70224
    • CHEMBL4282099
    • (1S,2S)-2-Amino-1-(4-aminophenyl)-1,3-propanediol
    • SCHEMBL13865868
    • 50961-68-7
    • L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
    • MDL： MFCD00238534
    • Inchi： 1S/C9H14N2O2/c10-7-3-1-6(2-4-7)9(13)8(11)5-12/h1-4,8-9,12-13H,5,10-11H2/t8-,9-/m0/s1
    • InChI Key： HOSHJSFGXZIFCZ-IUCAKERBSA-N
    • SMILES： O[C@@H](C1C=CC(=CC=1)N)[C@H](CO)N

Computed Properties

  • Exact Mass: 182.10600
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.5
  • XLogP3: -1.2

Experimental Properties

  • Melting Point: 163-166 °C(lit.)
  • PSA: 92.50000
  • LogP: 0.90330

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZM605-100mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7 98%
100mg
 92CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZM605-1g
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7 98%
1g
 480.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZM605-250mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7 98%
250mg
 183CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZM605-5g
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7 98%
5g
 2157CNY 2021-05-07
TRC
A611353-10mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7
10mg
 $ 50.00 2022-06-08
TRC
A611353-50mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7
50mg
 $ 70.00 2022-06-08
TRC
A611353-100mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7
100mg
 $ 115.00 2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZM605-200mg
L-(+)-threo-2-Amino-1-(4-aminophenyl)-1,3-propanediol
 50961-68-7 98%
200mg
 137.0CNY 2021-07-15
abcr
AB538857-1 g
(1S,2S)-2-Amino-1-(4-aminophenyl)propane-1,3-diol; .
 50961-68-7
1g
 €154.90 2023-05-18
abcr
AB538857-250 mg
(1S,2S)-2-Amino-1-(4-aminophenyl)propane-1,3-diol; .
 50961-68-7
250mg
 €95.30 2023-05-18

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